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Compound of Interest

Compound Name: 6-Chloro-5-nitronicotinoyl chloride

Cat. No.: B3254503 Get Quote

Technical Guide: 6-Chloro-5-nitronicotinoyl
chloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Chloro-5-nitronicotinoyl chloride is a heterocyclic organic compound of significant interest

in medicinal chemistry and drug development. Its structure, featuring a pyridine ring substituted

with a chloro group, a nitro group, and an acyl chloride functional group, makes it a versatile

intermediate for the synthesis of a wide range of more complex molecules, including potential

therapeutic agents. The reactivity of the acyl chloride group allows for facile derivatization

through reactions with nucleophiles such as amines, alcohols, and thiols, enabling the

construction of diverse molecular scaffolds. This guide provides a comprehensive overview of

the chemical properties, synthesis, and handling of 6-Chloro-5-nitronicotinoyl chloride.

Chemical and Physical Properties
The fundamental properties of 6-Chloro-5-nitronicotinoyl chloride are summarized below. It

is important to note that while the molecular formula and weight are well-established, some

physical properties are computationally predicted due to the compound's likely nature as a

reactive intermediate that is often generated and used in situ.
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Property Value Source

Molecular Formula C₆H₂Cl₂N₂O₃ [1]

Molecular Weight 220.99 g/mol [1]

IUPAC Name
6-chloro-5-nitropyridine-3-

carbonyl chloride
[1]

CAS Number 23945-84-8 [1]

Computed XLogP3 2.2 [1]

Computed Topological Polar

Surface Area
75.8 Å² [1]

Exact Mass 219.9442473 Da [1]

Synthesis of 6-Chloro-5-nitronicotinoyl chloride
The primary route for the synthesis of 6-Chloro-5-nitronicotinoyl chloride is the chlorination

of its corresponding carboxylic acid, 6-chloro-5-nitronicotinic acid. This is a standard chemical

transformation for the preparation of acyl chlorides.

Experimental Protocol
Objective: To synthesize 6-Chloro-5-nitronicotinoyl chloride from 6-chloro-5-nitronicotinic

acid.

Materials:

6-chloro-5-nitronicotinic acid

Thionyl chloride (SOCl₂)

N,N-Dimethylformamide (DMF) (catalytic amount)

Anhydrous toluene (or another inert solvent such as dichloromethane)

Rotary evaporator
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Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel, etc.)

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stir bar, a reflux condenser, and an inlet for an inert gas, add 6-chloro-5-nitronicotinic acid.

Solvent Addition: Add anhydrous toluene to the flask to create a suspension.

Addition of Thionyl Chloride: Under a gentle flow of inert gas, slowly add an excess of thionyl

chloride (typically 2-5 equivalents) to the suspension. The addition should be performed at

room temperature.

Catalyst Addition: Add a catalytic amount of N,N-dimethylformamide (a few drops) to the

reaction mixture.

Reaction: Heat the reaction mixture to reflux. The progress of the reaction can be monitored

by observing the cessation of gas evolution (HCl and SO₂). The reaction is typically complete

within a few hours.

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess thionyl chloride and the solvent by distillation, followed by evaporation

under reduced pressure using a rotary evaporator.

Purification: The resulting crude 6-Chloro-5-nitronicotinoyl chloride can often be used in

the next synthetic step without further purification. If a high purity is required, vacuum

distillation can be attempted, although care must be taken due to the potential for thermal

decomposition.

Synthetic Workflow Diagram
The following diagram illustrates the synthesis of 6-Chloro-5-nitronicotinoyl chloride from 6-

chloro-5-nitronicotinic acid.
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Caption: Synthesis of 6-Chloro-5-nitronicotinoyl chloride.

Applications in Drug Development
6-Chloro-5-nitronicotinoyl chloride serves as a key building block in the synthesis of various

biologically active molecules. Its utility is demonstrated in the preparation of derivatives that

have been investigated for a range of therapeutic applications. For instance, the related

compound, methyl 6-chloro-5-nitronicotinate, is an important intermediate in the synthesis of

various pharmaceuticals. The acyl chloride functionality allows for the facile introduction of the

6-chloro-5-nitronicotinoyl moiety into larger molecules, enabling the exploration of structure-

activity relationships in drug discovery programs.

Safety and Handling
Acyl chlorides, including 6-Chloro-5-nitronicotinoyl chloride, are reactive compounds and

should be handled with appropriate safety precautions. They are typically sensitive to moisture

and will hydrolyze to the corresponding carboxylic acid. Therefore, all reactions and handling

should be performed under anhydrous conditions and preferably under an inert atmosphere.
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Personal protective equipment, including gloves, safety glasses, and a lab coat, should be

worn at all times. Work should be conducted in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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